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Compound of Interest

Compound Name: H-Lys-Gly-OH.HCl

Cat. No.: B1591847 Get Quote

Essential Safety and Handling Guide for H-Lys-
Gly-OH.HCl
For researchers, scientists, and drug development professionals handling H-Lys-Gly-OH.HCl,
a diligent approach to safety is paramount. While a specific Safety Data Sheet (SDS) for H-
Lys-Gly-OH.HCl is not readily available, the following guidelines are based on safety protocols

for similar peptide hydrochlorides and amino acids. These procedures are designed to provide

essential, immediate safety and logistical information for operational use and disposal.

Personal Protective Equipment (PPE)
When handling H-Lys-Gly-OH.HCl, especially in its powdered form, adherence to proper PPE

protocols is crucial to avoid inhalation and contact with skin and eyes.[1][2]

Recommended PPE:
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PPE Component Specification Rationale

Gloves
Chemical-resistant (e.g.,

Nitrile)
Prevents skin contact.

Eye Protection Safety goggles
Protects eyes from dust

particles and splashes.

Respiratory Protection N95 or higher rated respirator
Avoids inhalation of the

powdered compound.[1]

Lab Coat Standard laboratory coat
Protects skin and clothing from

contamination.

Operational Plan: Step-by-Step Handling
Procedures
A systematic workflow ensures minimal exposure and maintains the integrity of the compound.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the container tightly sealed in a cool, dry, and well-ventilated area.[1]

The recommended storage temperature is between -15°C and -20°C.[1][3]

2. Weighing and Preparation of Solutions:

Handle the solid compound in a well-ventilated area or a chemical fume hood to minimize

dust inhalation.[2]

Use appropriate tools (e.g., spatula, weigh paper) to handle the powder. Avoid creating dust

clouds.[1]

When preparing solutions, slowly add the solid to the solvent to prevent splashing.

3. Experimental Use:
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Always wear the recommended PPE during experimental procedures.

Avoid direct contact with the skin, eyes, and clothing.[1]

In case of accidental contact, follow the first aid measures outlined below.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact
Wash the affected area thoroughly with soap

and water. Remove contaminated clothing.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water

and seek immediate medical attention.

Disposal Plan
Proper disposal of H-Lys-Gly-OH.HCl and any contaminated materials is essential to prevent

environmental contamination and ensure laboratory safety.

Unused Compound: Dispose of as chemical waste in accordance with local, state, and

federal regulations. A common method is to dissolve the material in a combustible solvent

and incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[1]

Contaminated Materials: All disposable materials that have come into contact with the

compound (e.g., gloves, weigh paper, pipette tips) should be placed in a sealed bag and

disposed of as chemical waste.

Solutions: Aqueous solutions should be collected in a designated waste container for

chemical waste disposal.
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Workflow for Donning and Doffing PPE
To ensure maximum protection, the sequence of putting on and taking off PPE is critical.

Donning PPE

Doffing PPE

1. Lab Coat 2. Respirator 3. Goggles 4. Gloves

1. Gloves 2. Goggles 3. Lab Coat 4. Respirator

Click to download full resolution via product page

Figure 1. Procedural flow for donning and doffing Personal Protective Equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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